Cas no 27122-73-2 (1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(4-methylphenoxy)- (9CI))

• Product Name: 1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(4-methylphenoxy)- (9CI)
• CAS No: 27122-73-2
• MF: C₄₂H₄₂N₃O₆P₃
• MW: 777.720673084259
• CID: 281058
• PubChem ID: 272993
• Update Time: 2025-04-19

1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(4-methylphenoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(4-methylphenoxy)- (9CI)
• 2,2,4,4,6,6-hexakis(4-methylphenoxy)-1,3,5-triaza-2λ⁵,4λ⁵,6λ⁵-triphosphacyclohexa-1,3,5-triene
• hexatolyloxyphosphazene
• SCHEMBL419613
• AKOS001591270
• NSC-117813
• 2,2,4,4,6,6-HEXAKIS-P-TOLYLOXY-,,-(1,3,5,2,4,6)TRIAZATRIPHOSPHININE
• 2,2,4,4,6,6-hexakis(4-methylphenoxy)-1,3,5-triaza-2lambda5,4lambda5,6lambda5-triphosphacyclohexa-1,3,5-triene
• NSC117813
• DTXSID60297757
• hexakis(4-methylphenoxy)cyclotriphosphazene
• 2,2,4,4,6,6-hexakis(4-methylphenoxy)-1,3,5,2lambda~5~,4lambda~5~,6lambda~5~-triazatriphosphinine
• 27122-73-2

• Inchi： 1S/C42H42N3O6P3/c1-31-7-19-37(20-8-31)46-52(47-38-21-9-32(2)10-22-38)43-53(48-39-23-11-33(3)12-24-39,49-40-25-13-34(4)14-26-40)45-54(44-52,50-41-27-15-35(5)16-28-41)51-42-29-17-36(6)18-30-42/h7-30H,1-6H3
• InChI Key： QELCMYKEJZINGE-UHFFFAOYSA-N
• SMILES： P1(N=P(N=P(N=1)(OC1C=CC(C)=CC=1)OC1C=CC(C)=CC=1)(OC1C=CC(C)=CC=1)OC1C=CC(C)=CC=1)(OC1C=CC(C)=CC=1)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 777.22900
• Monoisotopic Mass: 777.229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 54
• Rotatable Bond Count: 12
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.9
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• Density: 1.26
• Refractive Index: 1.615
• PSA: 121.89000
• LogP: 12.46980